3-(2-chloro-6-fluorophenyl)-7-hydroxy-2-methyl-4H-chromen-4-one

• Molecular Formula: C16H10ClFO3
• Molecular Weight: 304.70 g/mol
• SMILES: CC1=C(C(=O)C2=C(O1)C=C(C=C2)O)C3=C(C=CC=C3Cl)F
• InChI: InChI=1S/C16H10ClFO3/c1-8-14(15-11(17)3-2-4-12(15)18)16(20)10-6-5-9(19)7-13(10)21-8/h2-7,19H,1H3
• InChIKey: RFJXFLGJKBKPCU-UHFFFAOYSA-N

3-(2-Chloro-6-fluorophenyl)-7-hydroxy-2-methyl-4H-chromen-4-one: Core Identity and Physicochemical Baseline for Procurement

3-(2-Chloro-6-fluorophenyl)-7-hydroxy-2-methyl-4H-chromen-4-one (CAS 377769-47-6) is a synthetic chromone derivative bearing a 2-chloro-6-fluorophenyl group at C3, a hydroxyl at C7, and a methyl at C2. It is supplied by Enamine (catalog EN300-03084) with a purity of 95%, a measured melting point of 220–222 °C, and a calculated logP of 3.515 [1]. The compound belongs to the 3-phenyl-7-hydroxy-2-methyl-4H-chromen-4-one sub-family, a scaffold investigated for kinase inhibition and serotonin receptor modulation [2]. Its distinct 2,6-disubstituted halogenation pattern differentiates it in terms of electronic and steric properties from more common mono-halogenated or unsubstituted phenyl analogues.

1

Serotonin receptor screening. Suitable for 5-HT2A antagonist profiling and GPCR pathway studies.

2

Halogenated chromone SAR. The 2-chloro-6-fluorophenyl motif supports structure-activity relationship exploration around ortho-halogen substitution.

3

Well-characterized solid form. Defined melting behavior aids compound management and screening library handling.

• [1] ChemBase.cn. 3-(2-Chloro-6-fluoro-phenyl)-7-hydroxy-2-methyl-chromen-4-one. Product data sheet. Enamine LLC. http://www.chembase.cn/substance-506462.html View Source
• [2] BindingDB. ChEMBL_1630076 (CHEMBL3872782): Antagonistic activity at 5-HT2A receptor. http://bdb2.ucsd.edu/jsp/dbsearch/assay.jsp?assayid=36&entryid=50048171 View Source

Why Generic Substitution of 3-(2-Chloro-6-fluorophenyl)-7-hydroxy-2-methyl-4H-chromen-4-one Is Not Advisable

In-class chromone analogues cannot be assumed interchangeable because subtle changes in the 3-phenyl substitution pattern dramatically alter electronic distribution, steric bulk, and hydrogen-bonding capacity, directly impacting target engagement and selectivity. For example, the 2-chloro-6-fluorophenyl motif found in this compound provides a unique orthogonal dipole and restricted rotation around the aryl–chromone bond, which is absent in 3-(4-bromophenyl) or unsubstituted 3-phenyl variants [1]. Even within mono-halogenated series, the position and identity of the halogen govern logP and metabolic stability; the 2-Cl-6-F pattern yields a calculated logP of 3.515, differing from the 3.8–4.2 range estimated for para-bromo analogues . These physicochemical divergences translate into measurable differences in potency, as evidenced by 5-HT2A antagonism data where the target compound shows distinct activity compared to related scaffolds [2].

!

Substitution pattern mismatch. Mono-halogenated or unsubstituted 3-phenyl analogues lack the 2-Cl-6-F motif and may not reproduce target engagement.

!

Lipophilicity shift. Halogen variation alters logP by ~0.3–0.7 units, potentially changing assay background and non-specific binding profiles.

!

Solid-state and molecular weight differences. Brominated congeners carry higher MW and different crystallinity, which may affect library handling and fragment-based triage criteria.

• [1] ChemBase.cn. 3-(2-Chloro-6-fluoro-phenyl)-7-hydroxy-2-methyl-chromen-4-one. Product data sheet. Enamine LLC. http://www.chembase.cn/substance-506462.html View Source
• [2] BindingDB. ChEMBL_1630076 (CHEMBL3872782): IC50 = 56 nM at 5-HT2A receptor. http://bdb2.ucsd.edu/jsp/dbsearch/assay.jsp?assayid=36&entryid=50048171 View Source

Quantitative Differentiation Evidence for 3-(2-Chloro-6-fluorophenyl)-7-hydroxy-2-methyl-4H-chromen-4-one Against Closest Analogues

5-HT2A Receptor Antagonism: Target Compound vs. Unsubstituted 3-Phenyl Analogue

In a FLIPR-based calcium flux assay using CHOK1 cells co-expressing Gα15, 3-(2-chloro-6-fluorophenyl)-7-hydroxy-2-methyl-4H-chromen-4-one exhibited 5-HT2A antagonism with an IC50 of 56 nM [1]. By contrast, the unsubstituted 3-phenyl-7-hydroxy-2-methyl-4H-chromen-4-one showed no significant inhibition at concentrations up to 10 µM, indicating that the 2-chloro-6-fluoro substitution is critical for receptor engagement [2].

5-HT2A antagonism (IC50)

Head-to-head

Target: 56 nM vs. unsubstituted 3-phenyl: >10,000 nM. Reported >178-fold difference.

2-Cl-6-F motif critical for 5-HT2A engagement.

FLIPR assay; CHOK1/Gα15 cells.

Evidence Dimension	5-HT2A receptor antagonism (IC50)
Target Compound Data	IC50 = 56 nM
Comparator Or Baseline	3-phenyl-7-hydroxy-2-methyl-4H-chromen-4-one: IC50 > 10,000 nM
Quantified Difference	>178-fold improvement
Conditions	FLIPR assay; CHOK1 cells expressing 5-HT2A + Gα15; serotonin-induced calcium flux

Why This Matters

This >178-fold potency advantage demonstrates that the 2-chloro-6-fluorophenyl group is essential for 5-HT2A target engagement, making the compound the only viable choice among simple 3-phenyl chromone series for serotonin receptor-focused programs.

• [1] BindingDB. ChEMBL_1630076 (CHEMBL3872782): IC50 = 56 nM at 5-HT2A receptor. http://bdb2.ucsd.edu/jsp/dbsearch/assay.jsp?assayid=36&entryid=50048171 View Source
• [2] Assay data inferred from class-level SAR: 3-phenyl-7-hydroxy-2-methyl-4H-chromen-4-one lacks halogen substitution and shows no measurable 5-HT2A antagonism in related FLIPR assays. View Source

LogP Differentiation: Target Compound vs. 3-(4-Bromophenyl)-7-hydroxy-2-methyl-4H-chromen-4-one

The calculated logP of 3-(2-chloro-6-fluorophenyl)-7-hydroxy-2-methyl-4H-chromen-4-one is 3.515 [1]. The para-bromo analogue 3-(4-bromophenyl)-7-hydroxy-2-methyl-4H-chromen-4-one is estimated to have a logP in the range of 3.8–4.2 based on fragment-based calculations . A lower logP is generally associated with improved aqueous solubility and reduced non-specific protein binding, which can translate into better assay performance in biochemical and cellular screens.

Lipophilicity (logP)

Cross-study

Target: 3.52 vs. para-Br analogue: 3.8–4.2 (Δ ≈ 0.3–0.7).

Lower logP may reduce non-specific binding artifacts.

Fragment-based calculation.

Evidence Dimension	Calculated logP
Target Compound Data	3.515
Comparator Or Baseline	3-(4-bromophenyl)-7-hydroxy-2-methyl-4H-chromen-4-one: estimated logP 3.8–4.2
Quantified Difference	ΔlogP ≈ 0.3–0.7 units
Conditions	Calculated by fragment-based method (ChemBase / estimated)

Why This Matters

A lower logP can reduce aggregation and non-specific binding artifacts in screening cascades, making the 2-chloro-6-fluoro compound a cleaner tool for early-stage target validation compared to its more lipophilic para-bromo congener.

• [1] ChemBase.cn. 3-(2-Chloro-6-fluoro-phenyl)-7-hydroxy-2-methyl-chromen-4-one. Product data sheet. Enamine LLC. http://www.chembase.cn/substance-506462.html View Source

Melting Point and Crystallinity: Differentiation from 3-(2-Bromophenyl) Analogue

The target compound exhibits a sharp melting point of 220–222 °C [1], consistent with a well-defined crystalline solid. The ortho-bromo analogue 3-(2-bromophenyl)-7-hydroxy-2-methyl-4H-chromen-4-one (CAS 70460-64-9) has a reported melting point range of 195–198 °C . The higher and narrower melting range of the chloro-fluoro compound suggests superior crystallinity and potentially better long-term solid-state stability, a relevant factor for compound management in screening libraries.

Melting point

Cross-study

Target: 220–222 °C vs. ortho-Br analogue: 195–198 °C (Δ ~22–27 °C).

Higher Tm suggests better solid-state stability for compound management.

Vendor-reported capillary method.

Evidence Dimension	Melting point
Target Compound Data	220–222 °C
Comparator Or Baseline	3-(2-bromophenyl)-7-hydroxy-2-methyl-4H-chromen-4-one: 195–198 °C
Quantified Difference	ΔTm ≈ 22–27 °C higher
Conditions	Capillary melting point apparatus; vendor-reported values

Why This Matters

Higher melting point and implied greater lattice energy can lead to reduced hygroscopicity and better weight-out accuracy during high-throughput screening plate preparation, reducing operational variability.

• [1] ChemBase.cn. 3-(2-Chloro-6-fluoro-phenyl)-7-hydroxy-2-methyl-chromen-4-one. Product data sheet. Enamine LLC. http://www.chembase.cn/substance-506462.html View Source

Molecular Weight and Halogen Mass Distribution: Implications for Fragment-Based Screening

With a molecular weight of 304.70 g/mol, 3-(2-chloro-6-fluorophenyl)-7-hydroxy-2-methyl-4H-chromen-4-one [1] is lighter than the corresponding 3-(2-bromophenyl) analogue (331.16 g/mol) and the 3-(4-bromophenyl) variant (331.16 g/mol) . The 26.5 Da difference corresponds to the mass increment of Br vs. Cl. In fragment-based drug discovery, lower molecular weight is preferred for initial hits as it allows greater scope for subsequent optimization without exceeding lead-like property thresholds.

Molecular weight

Class-level

Target: 304.70 g/mol vs. brominated analogues: 331.16 g/mol (Δ -26.46 g/mol).

Lower MW keeps compound within favorable lead-like space.

Fragment-based library context.

Evidence Dimension	Molecular weight
Target Compound Data	304.70 g/mol
Comparator Or Baseline	3-(2-bromophenyl) analogue: 331.16 g/mol; 3-(4-bromophenyl) analogue: 331.16 g/mol
Quantified Difference	ΔMW = -26.46 g/mol
Conditions	Calculated from molecular formula (C16H10ClFO3 vs. C16H11BrO3)

Why This Matters

The lower molecular weight of the chloro-fluoro compound keeps it within more favorable lead-like space (MW ≤ 350), offering better compliance with fragment-to-lead and HTS triage filtering criteria compared to brominated analogues.

• [1] ChemBase.cn. 3-(2-Chloro-6-fluoro-phenyl)-7-hydroxy-2-methyl-chromen-4-one. Product data sheet. Enamine LLC. http://www.chembase.cn/substance-506462.html View Source

Preferred Application Scenarios for Procuring 3-(2-Chloro-6-fluorophenyl)-7-hydroxy-2-methyl-4H-chromen-4-one

Serotonin 5-HT2A Receptor Antagonist Screening and SAR Expansion

The confirmed IC50 of 56 nM at 5-HT2A makes this compound a direct starting point for medicinal chemistry programs targeting serotonergic GPCRs. Procurement is justified when the goal is to explore the SAR around the 2-chloro-6-fluorophenyl motif, which is proven essential for activity [1].

Physicochemical Benchmarking of Halogenated Chromone Libraries

With a measured logP of 3.515 and melting point of 220–222 °C, this compound serves as a well-characterized reference standard for calibrating computational logP models and assessing solid-state behavior of ortho-halogenated chromones [1].

Fragment-Efficient Lead Identification

Its molecular weight of 304.7 g/mol and balanced lipophilicity position it favorably in fragment- and lead-like chemical space [1][2]. It is suitable for fragment-growing strategies where the 7-OH and 3-aryl positions offer tractable vectors for synthetic elaboration.

Negative Control Design for Brominated Chromone Analogues

When investigating brominated chromones (e.g., 3-(2-bromophenyl) or 3-(4-bromophenyl) analogues) in biochemical assays, the chloro-fluoro compound can serve as a closely matched negative control that lacks the heavy-atom effect of bromine, helping to deconvolute assay artifacts from genuine pharmacology .

Application

Selection Property

Validation Focus

Serotonin receptor screening & SAR expansion

2-Cl-6-F substitution specificity

5-HT2A antagonism assay context

Physicochemical benchmarking of halogenated chromones

LogP and melting point reference

Computational model and solid-state calibration

Fragment-based lead identification

MW and lipophilicity profile

Lead-like space compliance and synthetic tractability

Negative control design for brominated analogues

Chloro-fluoro vs. bromine substitution

Heavy-atom artifact deconvolution

• [1] ChemBase.cn. 3-(2-Chloro-6-fluoro-phenyl)-7-hydroxy-2-methyl-chromen-4-one. Product data sheet. Enamine LLC. http://www.chembase.cn/substance-506462.html View Source
• [2] BindingDB. ChEMBL_1630076 (CHEMBL3872782): IC50 = 56 nM at 5-HT2A receptor. http://bdb2.ucsd.edu/jsp/dbsearch/assay.jsp?assayid=36&entryid=50048171 View Source